Cas no 22288-39-7 (2,4,4-Trimethylpentan-2-yl 2-methylpropaneperoxoate)

• Product Name: 2,4,4-Trimethylpentan-2-yl 2-methylpropaneperoxoate
• CAS No: 22288-39-7
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 2836458
• PubChem ID: 54088704
• Update Time: 2025-04-21

2,4,4-Trimethylpentan-2-yl 2-methylpropaneperoxoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1617593
• 2,4,4-Trimethylpentan-2-yl 2-methylpropaneperoxoate
• 22288-39-7
• DTXSID50708948

• Inchi： 1S/C12H24O3/c1-9(2)10(13)14-15-12(6,7)8-11(3,4)5/h9H,8H2,1-7H3
• InChI Key： MSIJNEPFXZFULB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CC(C)(C)C)OC(C(C)C)=O

Computed Properties

• Exact Mass: 216.173
• Monoisotopic Mass: 216.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.9